Cas no 2770358-74-0 (2-butyl-N-(2,6-dimethylphenyl)-2-azabicyclo[2.1.1]hexane-1-carboxamide hydrochloride)

• Product Name: 2-butyl-N-(2,6-dimethylphenyl)-2-azabicyclo[2.1.1]hexane-1-carboxamide hydrochloride
• CAS No: 2770358-74-0
• MF: C₁₈H₂₇ClN₂O
• MW: 322.872783899307
• CID: 6319949
• PubChem ID: 165471316
• Update Time: 2025-05-23

2-butyl-N-(2,6-dimethylphenyl)-2-azabicyclo[2.1.1]hexane-1-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2770358-74-0
• EN300-37401132
• 2-butyl-N-(2,6-dimethylphenyl)-2-azabicyclo[2.1.1]hexane-1-carboxamide hydrochloride

• Inchi： 1S/C18H26N2O.ClH/c1-4-5-9-20-12-15-10-18(20,11-15)17(21)19-16-13(2)7-6-8-14(16)3;/h6-8,15H,4-5,9-12H2,1-3H3,(H,19,21);1H
• InChI Key： JUTKSBZPVRWULT-UHFFFAOYSA-N
• SMILES： Cl.O=C(C12CC(CN1CCCC)C2)NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 322.1811912g/mol
• Monoisotopic Mass: 322.1811912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-butyl-N-(2,6-dimethylphenyl)-2-azabicyclo[2.1.1]hexane-1-carboxamide hydrochloride

2-butyl-N-(2,6-dimethylphenyl)-2-azabicyclo[2.1.1]hexane-1-carboxamide hydrochloride

The compound with CAS No. 2770358-74-0, commonly referred to as 2-butyl-N-(2,6-dimethylphenyl)-2-azabicyclo[2.1.1]hexane-1-carboxamide hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure and its potential applications in drug development and material science.

Structure and Synthesis: The molecular structure of this compound is characterized by a bicyclic framework, specifically a 2-azabicyclo[2.1.1]hexane system, which serves as the core of the molecule. The bicyclic system is further substituted with a 2-butyl group and an N-(2,6-dimethylphenyl)carboxamide moiety. The synthesis of this compound involves a series of intricate organic reactions, including alkylation, cyclization, and amide bond formation. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are crucial for pharmacological studies.

Chemical Properties: The compound exhibits a high degree of structural rigidity due to the bicyclic framework, which contributes to its stability under various chemical conditions. Its solubility properties are highly dependent on the substituents attached to the bicyclic core; for instance, the presence of the hydrochloride salt enhances its solubility in polar solvents. The compound's melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing valuable insights into its thermal stability.

Applications in Pharmacology: Recent studies have highlighted the potential of 2-butyl-N-(2,6-dimethylphenyl)-2-azabicyclo[2.1.1]hexane-1-carboxamide hydrochloride as a lead compound in drug discovery programs targeting various therapeutic areas. For instance, its ability to modulate ion channels has been explored in preclinical models of epilepsy and chronic pain conditions. Additionally, the compound has shown promise as a potential antagonist for certain G-protein coupled receptors (GPCRs), making it a candidate for treating inflammatory diseases.

Recent Research Findings: In 2023, researchers reported that this compound demonstrates selective binding to certain isoforms of serine proteases, suggesting its potential utility as an anti-inflammatory agent. Furthermore, computational studies using molecular docking techniques have revealed that the bicyclic framework interacts favorably with key residues in the active site of these enzymes, providing a rational basis for its biological activity.

Environmental Impact and Safety: As part of ongoing efforts to assess the environmental impact of chemical compounds, studies have been conducted to evaluate the biodegradability and ecotoxicity of CAS No. 2770358-74-0. Preliminary results indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic environments. However, further research is required to fully understand its environmental fate and potential risks.

Future Prospects: The versatility of CAS No. 2770358-74-0 as a chemical building block offers exciting opportunities for further exploration in both academic and industrial settings. Its unique structure lends itself well to modifications aimed at enhancing bioavailability or improving therapeutic efficacy. Collaborative efforts between chemists and biologists are expected to unlock new applications for this compound in areas such as oncology and neurodegenerative diseases.

In conclusion, CAS No. 2770358-74-0, or 2-butyl-N-(2,6-dimethylphenyl)-azabicyclo[hexane]-carboxamide hydrochloride, stands as a testament to the ingenuity of modern organic chemistry and its potential to address pressing challenges in medicine and beyond.